4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid

• IUPAC Name: 4-[2-(3,4-diethoxyphenyl)ethylsulfamoyl]benzoic acid
• InChI: InChI=1S/C19H23NO6S/c1-3-25-17-10-5-14(13-18(17)26-4-2)11-12-20-27(23,24)16-8-6-15(7-9-16)19(21)22/h5-10,13,20H,3-4,11-12H2,1-2H3,(H,21,22)
• InChI Key: XAZSEYGNHIDVBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)O)OCC
• Molecular Formula: C19H23NO6S
• Molecular Weight: 393.5 g/mol

Description

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid, also known as DEAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DEAB belongs to the class of sulfonamides and is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in the metabolism of various endogenous and exogenous aldehydes.

Mechanism of Action

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid exerts its pharmacological effects by selectively inhibiting ALDH activity. ALDH plays a crucial role in the metabolism of various endogenous and exogenous aldehydes, including toxic aldehydes generated by chemotherapy and radiation therapy. By inhibiting ALDH, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid can selectively target and eliminate ALDH-positive cancer stem cells and stem cells, leading to the suppression of tumor growth and tissue regeneration.
Biochemical and Physiological Effects
4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to have a potent inhibitory effect on ALDH activity, leading to the selective targeting and elimination of ALDH-positive cancer stem cells and stem cells. This results in the suppression of tumor growth and tissue regeneration. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has also been shown to have a minimal effect on normal cells, leading to fewer side effects compared to traditional chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has several advantages for lab experiments. It is a potent and selective inhibitor of ALDH, making it an ideal tool for studying the role of ALDH in various biological processes. It is also relatively stable and easy to synthesize, making it readily available for research purposes. However, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid. One potential direction is the development of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid-based therapies for cancer and regenerative medicine. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has shown promising results in preclinical studies, and further studies are needed to determine its safety and efficacy in clinical trials. Another potential direction is the identification of new targets for 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid and the development of new compounds with improved pharmacological properties. Overall, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid represents a promising tool for scientific research and has the potential to lead to significant advances in cancer and regenerative medicine.

Synthesis Methods

The synthesis of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid involves the reaction of 4-aminobenzenesulfonyl chloride with 3,4-diethoxyphenethylamine in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization to obtain 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid in its pure form.

Scientific Research Applications

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the most promising applications of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid is in the field of cancer research. ALDH has been identified as a marker for cancer stem cells, which are responsible for tumor initiation, progression, and resistance to chemotherapy. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to selectively target and inhibit ALDH-positive cancer stem cells, leading to the suppression of tumor growth and metastasis.
In addition to cancer research, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has also been studied for its potential applications in regenerative medicine. ALDH has been identified as a marker for stem cells, which play a crucial role in tissue regeneration and repair. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to selectively target and inhibit ALDH-positive stem cells, leading to the enhancement of tissue regeneration and repair.